Cas no 303085-22-5 (N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide)

• Product Name: N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide
• CAS No: 303085-22-5
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 3048898
• PubChem ID: 9556570
• Update Time: 2025-05-20

N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-Nitrobenzylidene)-2-phenoxyacetohydrazide
• N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide
• 303085-22-5
• F0890-0297
• N'-[(E)-(4-NITROPHENYL)METHYLIDENE]-2-PHENOXYACETOHYDRAZIDE
• N-[(E)-(4-nitrophenyl)methylideneamino]-2-phenoxyacetamide
• 659-698-6
• Z57101861
• AKOS000577742
• (E)-N'-(4-nitrobenzylidene)-2-phenoxyacetohydrazide
• AB00685382-01
• N'-[(1E)-(4-NITROPHENYL)METHYLIDENE]-2-PHENOXYACETOHYDRAZIDE

• Inchi： 1S/C15H13N3O4/c19-15(11-22-14-4-2-1-3-5-14)17-16-10-12-6-8-13(9-7-12)18(20)21/h1-10H,11H2,(H,17,19)/b16-10+
• InChI Key： DCOPZLNBENXLIU-MHWRWJLKSA-N
• SMILES： O(CC(N/N=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.09060590Da
• Monoisotopic Mass: 299.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.5Ų

Additional information on N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide

N'-(1E)-(4-Nitrophenyl)methylidene-2-phenoxyacetohydrazide: A Comprehensive Overview

The compound N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide, identified by the CAS registry number 303085-22-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a hydrazide group, a phenoxy substituent, and a nitrophenyl moiety. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The molecule's ability to form stable complexes with metal ions has also been investigated, suggesting its utility in coordination chemistry and catalysis.

The synthesis of N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide involves a multi-step process that typically begins with the preparation of the corresponding hydrazine derivative. The reaction sequence often includes nucleophilic substitution, condensation, and oxidation steps, ensuring the formation of the desired product with high purity. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, are employed to confirm the molecular structure and purity of the compound.

In terms of physical properties, N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been tested, revealing that it is resistant to thermal degradation but may undergo hydrolysis under strongly acidic or basic conditions.

The biological activity of this compound has been a focal point of recent research. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies suggest that it may exhibit cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

From an environmental perspective, the degradation pathways of N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, producing less toxic byproducts. This information is crucial for understanding its environmental fate and ensuring safe handling practices in industrial settings.

In conclusion, N'-(1E)-(4-nitrophenyl)methylidene-2-phenoxyacetohydrazide is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its diverse reactivity and biological activity, positions it as a valuable tool in the development of novel pharmaceuticals and advanced materials. Continued research into its properties will undoubtedly uncover new opportunities for its utilization in various fields.